Cas no 24257-93-0 (2-Acetylbenzaldehyde)

• Product Name: 2-Acetylbenzaldehyde
• CAS No: 24257-93-0
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD05865162
• CID: 257248
• PubChem ID: 24880060
• Update Time: 2025-05-05

2-Acetylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Acetylbenzaldehyde
• Benzaldehyde, 2-acetyl-
• 2-acetyl-benzaldehyde
• 2-Formylacetophenone
• 2-phenylacetaldehyde
• Benzaldehyde,2-acetyl
• Benzaldehyde,o-acetyl
• o-acetylbenzaldehyde
• ortho-Acetylbenzaldehyde
• VDEAMZDXUCYOQJ-UHFFFAOYSA-N
• Benzaldehyde, o-acetyl-
• DTXSID00178955
• AKOS015891024
• EN300-6762844
• 2-ACETYLBENZALDEHYDE 95
• E75987
• SCHEMBL1484113
• CHEMBL394412
• acetyl benzaldehyde
• MFCD05865162
• 2-Acetylbenzaldehyde, 95%
• Z1255489619
• FT-0714514
• 24257-93-0
• 2-ACETYLBENZALDEHYDE95
• J-015418
• CS-0179647
• AS-57412
• DTXCID60101446

• MDL： MFCD05865162
• Inchi： 1S/C9H8O2/c1-7(11)9-5-3-2-4-8(9)6-10/h2-6H,1H3
• InChI Key： VDEAMZDXUCYOQJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: solid
• Density: 1.117
• Melting Point: 39-43 °C (lit.)
• Boiling Point: 268.8°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.562
• PSA: 34.14000
• LogP: 1.70170
• Solubility: Not determined

2-Acetylbenzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Acetylbenzaldehyde

2-Acetylbenzaldehyde (CAS No. 24257-93-0): A Comprehensive Overview

2-Acetylbenzaldehyde, also known as 2-acetylphenylaldehyde or 2-acetylbenzal, is a versatile organic compound with the chemical formula C₉H₈O₂. This compound is characterized by its distinctive aromatic aldehyde structure, which imparts unique chemical and physical properties. With a CAS number of 24257-93-0, 2-Acetylbenzaldehyde has found applications in various fields, including organic synthesis, pharmaceuticals, and fragrance development.

The molecular structure of 2-Acetylbenzaldehyde consists of a benzene ring substituted with an acetyl group at the 2-position and a formyl group at the 1-position. This arrangement contributes to its reactivity and functional versatility. The compound is typically a colorless to pale yellow liquid with a strong, pleasant odor, making it valuable in the fragrance industry.

In terms of physical properties, 2-Acetylbenzaldehyde has a melting point of -16°C and a boiling point of 185°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and diethyl ether. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The synthesis of 2-Acetylbenzaldehyde can be achieved through several routes. One common method involves the condensation of benzaldehyde with acetic anhydride in the presence of an acid catalyst. Another approach is the oxidation of 2-acetyltoluene using an oxidizing agent such as potassium permanganate. These synthetic pathways have been well-documented in the literature and are widely used in industrial settings.

In the realm of organic synthesis, 2-Acetylbenzaldehyde serves as a valuable building block for the preparation of more complex molecules. Its reactivity as an aldehyde allows it to participate in various reactions, including aldol condensations, Knoevenagel condensations, and Mannich reactions. These reactions are crucial for the synthesis of pharmaceutical intermediates and fine chemicals.

Recent research has highlighted the potential applications of 2-Acetylbenzaldehyde in pharmaceuticals. Studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-acetylbenzaldehyde demonstrated significant inhibition of cancer cell proliferation. This finding opens up new avenues for drug development targeting various types of cancer.

Beyond its pharmaceutical applications, 2-Acetylbenzaldehyde is also widely used in the fragrance industry due to its pleasant aroma. It is often employed as a fragrance component in perfumes, soaps, and other personal care products. The compound's ability to impart a sweet, floral scent makes it a popular choice among fragrance formulators.

In addition to its use in fragrances, 2-Acetylbenzaldehyde has been explored for its potential in flavor chemistry. Its unique flavor profile has led to its use as a flavoring agent in food and beverage products. However, regulatory guidelines must be strictly followed to ensure safe usage levels.

The environmental impact of 2-Acetylbenzaldehyde is another area of interest for researchers. Studies have investigated its biodegradability and potential effects on aquatic ecosystems. While preliminary results suggest that it is relatively biodegradable under aerobic conditions, further research is needed to fully understand its environmental fate and effects.

Safety considerations are paramount when handling 2-Acetylbenzaldehyde. The compound can cause skin irritation and eye damage upon contact, and inhalation may lead to respiratory issues. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound in laboratory or industrial settings.

In conclusion, 2-Acetylbenzaldehyde (CAS No. 24257-93-0) is a multifaceted organic compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an essential component in organic synthesis, pharmaceuticals, fragrances, and flavor chemistry. Ongoing research continues to uncover new potential uses and properties of this versatile compound, solidifying its importance in modern chemistry.